Cas no 71058-45-2 (3-cyclopropylbutan-2-one)
3-cyclopropylbutan-2-one structure
Product Name:3-cyclopropylbutan-2-one
CAS No:71058-45-2
MF:C7H12O
MW:112.169582366943
CID:1018681
PubChem ID:12556217
Update Time:2025-04-20
3-cyclopropylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone, 3-cyclopropyl- (9CI)
- 3-cyclopropylbutan-2-one
- 3-CYCLOPROPYL-2-BUTANONE
- 71058-45-2
- DTXSID20502399
- AKOS013569212
- EN300-364589
- 2-Butanone, 3-cyclopropyl-
- DB-281235
-
- Inchi： 1S/C7H12O/c1-5(6(2)8)7-3-4-7/h5,7H,3-4H2,1-2H3
- InChI Key： PQNJFTBDGGXZHE-UHFFFAOYSA-N
- SMILES： O=C(C)C(C)C1CC1
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.942±0.06 g/cm3(Predicted)
- Boiling Point: 133.0±8.0 °C(Predicted)
3-cyclopropylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92199-1G |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 1g |
￥ 1,920.00 | 2023-04-05 | |
| Enamine | EN300-364589-0.05g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 0.05g |
$245.0 | 2023-06-02 | |
| Enamine | EN300-364589-0.1g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 0.1g |
$366.0 | 2023-06-02 | |
| Enamine | EN300-364589-0.25g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 0.25g |
$524.0 | 2023-06-02 | |
| Enamine | EN300-364589-0.5g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 0.5g |
$824.0 | 2023-06-02 | |
| Enamine | EN300-364589-1.0g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 1g |
$1057.0 | 2023-06-02 | |
| Enamine | EN300-364589-2.5g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 2.5g |
$2071.0 | 2023-06-02 | |
| Enamine | EN300-364589-5.0g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 5g |
$3065.0 | 2023-06-02 | |
| Enamine | EN300-364589-10.0g |
3-cyclopropylbutan-2-one |
71058-45-2 | 95% | 10g |
$4545.0 | 2023-06-02 | |
| Aaron | AR005FHE-50mg |
3-CYCLOPROPYL-2-BUTANONE |
71058-45-2 | 95% | 50mg |
$362.00 | 2025-02-14 |
3-cyclopropylbutan-2-one Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
71058-45-2 (3-cyclopropylbutan-2-one) Related Products
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- 350818-63-2(Cyclopropyl-2,2,3,3-d4 Methyl Ketone)
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- 59533-58-3(1-Nonanone, 1-cyclopropyl-)
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